Cas no 1411993-59-3 (3-Formyl-4-hydroxy-5-methyl-benzoic acid methyl ester)

• Product Name: 3-Formyl-4-hydroxy-5-methyl-benzoic acid methyl ester
• CAS No: 1411993-59-3
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 5252309
• Update Time: 2025-10-20

3-Formyl-4-hydroxy-5-methyl-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Formyl-4-hydroxy-5-methyl-benzoic acid methyl ester
• Benzoic acid, 3-formyl-4-hydroxy-5-methyl-, methyl ester

• Inchi： 1S/C10H10O4/c1-6-3-7(10(13)14-2)4-8(5-11)9(6)12/h3-5,12H,1-2H3
• InChI Key： LIAMCVSKVPDCAT-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(C)=C(O)C(C=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 3-Formyl-4-hydroxy-5-methyl-benzoic acid methyl ester

Recent Advances in the Study of 3-Formyl-4-hydroxy-5-methyl-benzoic acid methyl ester (CAS: 1411993-59-3)

The compound 3-Formyl-4-hydroxy-5-methyl-benzoic acid methyl ester (CAS: 1411993-59-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 3-Formyl-4-hydroxy-5-methyl-benzoic acid methyl ester as a key intermediate in the synthesis of various bioactive molecules. Its structural features, including the formyl and hydroxy functional groups, make it a valuable scaffold for the development of novel pharmaceuticals. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

One of the most notable advancements involves the optimization of synthetic routes for 3-Formyl-4-hydroxy-5-methyl-benzoic acid methyl ester. A study published in the Journal of Medicinal Chemistry demonstrated an improved yield and purity through a multi-step process involving selective protection and deprotection strategies. This advancement not only enhances the scalability of production but also ensures the reproducibility of results in subsequent biological assays.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of 3-Formyl-4-hydroxy-5-methyl-benzoic acid methyl ester exhibit promising anti-inflammatory and anti-cancer properties. For instance, a derivative targeting the NF-κB pathway demonstrated significant inhibition of pro-inflammatory cytokines in macrophage cells. These findings suggest potential applications in treating chronic inflammatory diseases and certain types of cancer.

Furthermore, computational modeling studies have provided insights into the molecular interactions between 3-Formyl-4-hydroxy-5-methyl-benzoic acid methyl ester derivatives and their biological targets. Molecular docking simulations revealed high binding affinity to key protein residues, supporting the compound's potential as a lead molecule for further drug development. These in silico findings are currently being validated through in vivo experiments.

Despite these promising results, challenges remain in the clinical translation of 3-Formyl-4-hydroxy-5-methyl-benzoic acid methyl ester-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Ongoing studies are exploring structural modifications to improve pharmacokinetic properties while maintaining therapeutic efficacy.

In conclusion, 3-Formyl-4-hydroxy-5-methyl-benzoic acid methyl ester (CAS: 1411993-59-3) represents a promising scaffold for the development of novel therapeutic agents. Recent advancements in its synthesis and biological evaluation have laid the foundation for future drug discovery efforts. Continued research in this area may yield significant breakthroughs in the treatment of various diseases, particularly those involving inflammatory and oncogenic pathways.